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Compound of Interest

Compound Name:
(5-Ethoxy-2-formylphenyl)boronic

acid

Cat. No.: B581174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(5-Ethoxy-2-formylphenyl)boronic acid, a key organic building block, has garnered

significant attention in medicinal chemistry and materials science. Its unique structural features,

comprising an ethoxy group, a formyl moiety, and a boronic acid functional group, make it a

versatile reagent for the synthesis of complex organic molecules. This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications, with a

particular focus on its role in the development of novel therapeutics.

Chemical and Physical Properties
(5-Ethoxy-2-formylphenyl)boronic acid is a white to off-white solid. A summary of its key

properties is presented in the table below for easy reference.
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Property Value

CAS Number 1003042-89-4[1]

Molecular Formula C₉H₁₁BO₄[2]

Molecular Weight 193.99 g/mol [1]

Appearance Solid[2]

Purity ≥98%[2]

InChI
InChI=1S/C9H11BO4/c1-2-14-8-4-3-7(6-11)9(5-

8)10(12)13/h3-6,12-13H,2H2,1H3[2]

Canonical SMILES CCOC1=CC(=C(C=C1)B(O)O)C=O

Synthesis
A general, two-step synthetic route to prepare 2-formylphenylboronic acids involves the

protection of the aldehyde, followed by a Miyaura borylation. A representative synthetic scheme

is depicted below.
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General Synthesis of 2-Formylphenylboronic Acids

Step 1: Aldehyde Protection

Step 2: Miyaura Borylation

Step 3: Deprotection

Substituted Bromobenzaldehyde

Protected Bromobenzaldehyde

Protection (e.g., acetal formation)

Protected Bromobenzaldehyde

(Protected formylphenyl)boronic acid ester

[Pd] catalyst, B2pin2, Base

(Protected formylphenyl)boronic acid ester

2-Formylphenylboronic acid

Deprotection (e.g., acidic workup)
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Experimental Workflow for Suzuki-Miyaura Coupling

Reactant Preparation
(Boronic acid, Aryl halide, Base)

Inert Atmosphere Setup
(Evacuate and backfill with N2/Ar)

Catalyst and Solvent Addition

Reaction
(Heating and Stirring)

Workup
(Extraction and Washing)

Purification
(Column Chromatography)

Characterization
(NMR, MS)
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Simplified IRAK4 Signaling Pathway

TLR / IL-1R

MyD88

IRAK4

IRAK1

TRAF6

TAK1

IKK Complex

NF-κB

Pro-inflammatory Cytokines

IRAK4 Inhibitor
(Synthesized from

(5-Ethoxy-2-formylphenyl)boronic acid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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